Cas no 61753-71-7 (1-Heptanol, 3-(2-propynyl)-)
1-Heptanol, 3-(2-propynyl)- structure
Product Name:1-Heptanol, 3-(2-propynyl)-
CAS No:61753-71-7
MF:C10H18O
MW:154.249323368073
CID:467391
PubChem ID:71392595
Update Time:2025-04-19
1-Heptanol, 3-(2-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanol, 3-(2-propynyl)-
- 3-prop-2-ynylheptan-1-ol
- 61753-71-7
- 3-(PROP-2-YN-1-YL)HEPTAN-1-OL
- DTXSID60814403
-
- Inchi: 1S/C10H18O/c1-3-5-7-10(6-4-2)8-9-11/h2,10-11H,3,5-9H2,1H3
- InChI Key: QXLXHFWWVZWGRI-UHFFFAOYSA-N
- SMILES: OCCC(CC#C)CCCC
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Heptanol, 3-(2-propynyl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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